Cas no 82864-06-0 (R-(-)-dol hydrochloride)
R-(-)-dol hydrochloride structure
Product Name:R-(-)-dol hydrochloride
CAS No:82864-06-0
MF:C11H16INO2
MW:321.154715538025
CID:1808006
PubChem ID:9840090
Update Time:2024-03-01
R-(-)-dol hydrochloride Chemical and Physical Properties
Names and Identifiers
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- R-(-)-dol hydrochloride
- R(-)-DOI HCL
-
- Inchi: 1S/C11H16INO2/c1-7(13)4-8-5-11(15-3)9(12)6-10(8)14-2/h5-7H,4,13H2,1-3H3/t7-/m1/s1
- InChI Key: BGMZUEKZENQUJY-SSDOTTSWSA-N
- SMILES: C(C1=CC(OC)=C(I)C=C1OC)[C@H](N)C
Computed Properties
- Exact Mass: 321.02258g/mol
- Monoisotopic Mass: 321.02258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 44.5Ų
R-(-)-dol hydrochloride Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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